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Compound of Interest

Compound Name: C.l. Disperse blue 284

Cat. No.: B12363496

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the dyeing of polyester microfiber
fabrics with C.I. Disperse Blue 284. This document outlines the experimental procedures, key
parameters, and expected outcomes to achieve optimal dyeing results, including high color
yield and good fastness properties.

Introduction

Polyester microfibers, due to their high surface area and tight fiber structure, present unique
challenges in dyeing compared to conventional polyester fibers. Achieving deep, level, and fast
colorations requires precise control over the dyeing process and careful selection of dyes and
auxiliaries. Disperse Blue 284 is a high-energy disperse dye suitable for achieving bright blue
shades on polyester and its microfibers.[1] This protocol details a standard exhaust dyeing
method for polyester microfiber using Disperse Blue 284.

Materials and Equipment

o Substrate: 100% Polyester Microfiber Fabric (pre-scoured and heat-set)
o Dye: C.l. Disperse Blue 284

e Chemicals:

o Dispersing agent
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o

Levelling agent

o

Acetic acid (or a suitable pH buffer)

[¢]

Sodium hydrosulfite

[e]

Sodium hydroxide

e Equipment:
o High-temperature laboratory dyeing machine
o Spectrophotometer for color measurement
o Launder-Ometer for wash fastness testing
o Crockmeter for rubbing fastness testing
o Lightfastness tester
o pH meter
o Analytical balance

Experimental Protocols
Pre-treatment of Polyester Microfiber

Prior to dyeing, it is crucial to prepare the polyester microfiber fabric to ensure uniform dye
uptake and remove any impurities.

e Scouring: The fabric is treated with a solution containing a non-ionic detergent (e.g., 1-2 g/L)
and sodium carbonate (e.g., 1 g/L) at 60-70°C for 30-60 minutes. This step removes oils,
waxes, and other impurities from the fiber surface.

e Rinsing: The scoured fabric is thoroughly rinsed with hot and then cold water to remove all
residual chemicals.
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» Heat-setting: To ensure dimensional stability during the high-temperature dyeing process, the
fabric is heat-set. The conditions for heat-setting will depend on the specific fabric
construction but are typically in the range of 180-200°C for 30-60 seconds.

Exhaust Dyeing Protocol

The following protocol describes a typical high-temperature exhaust dyeing process for
polyester microfiber with Disperse Blue 284.

e Dye Bath Preparation:

o Set the liquor ratio (the ratio of the weight of the dye bath to the weight of the fabric) to
10:1.

o Add a dispersing agent (e.g., 1-2 g/L) and a leveling agent (e.g., 0.5-1 g/L) to the water.
o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

o Prepare a stock solution of Disperse Blue 284 by pasting the required amount of dye with
a small amount of dispersing agent and then adding warm water.

o Add the dye dispersion to the dye bath.
e Dyeing Cycle:

o Introduce the pre-treated polyester microfiber fabric into the dye bath at a starting
temperature of 60°C.

o Raise the temperature to 130°C at a rate of 1-2°C per minute. A slow heating rate is
crucial for achieving level dyeing on microfiber.

o Hold the temperature at 130°C for 45-60 minutes. The exact time will depend on the
desired depth of shade.

o Cool the dye bath down to 70°C at a rate of 2-3°C per minute.

e Post-Dyeing Treatment:
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o Rinsing: After dyeing, the fabric is rinsed with hot water to remove loose dye particles from
the surface.

o Reduction Clearing: To improve wash fastness, a reduction clearing process is performed.
The fabric is treated in a bath containing sodium hydrosulfite (e.g., 2 g/L) and sodium
hydroxide (e.g., 2 g/L) at 70-80°C for 15-20 minutes.

o Neutralization and Rinsing: The fabric is then rinsed thoroughly with hot and cold water
and neutralized with a weak acid (e.g., 0.5 g/L acetic acid) if necessary.

o Drying: The dyed fabric is finally dried.

Data Presentation

The following tables summarize the expected quantitative data for the dyeing of polyester
microfiber with Disperse Blue 284.

Table 1: Recommended Dyeing Recipe

Component Concentration

Disperse Blue 284 0.5 - 3.0% (on weight of fiber)
Dispersing Agent 1.0-2.09g/L

Levelling Agent 0.5-1.09g/L

Acetic Acid topH4.5-55

Liquor Ratio 10:1

Table 2: Influence of Dyeing Temperature on Color Yield (K/S)
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Dyeing Temperature (°C) Holding Time (min) Color Yield (KIS)
110 60 Lower

120 60 Moderate

130 60 Optimal

Slight Increase/Potential for

135 60 )
Degradation

Note: Higher temperatures generally lead to increased dye uptake and color yield up to an
optimal point. For high-energy disperse dyes like Disperse Blue 284, 130°C is a typical optimal

temperature.

Table 3: Fastness Properties of Disperse Blue 284 on Polyester Microfiber

Fastness Test Standard Rating
Light Fastness ISO 105-B02 3-4
Washing Fastness (Staining) ISO 105-C06 4-5
Washing Fastness (Fading) ISO 105-C06 4-5
Perspiration Fastness

(Staining) ISO 105-E04 3-4
Perspiration Fastness (Fading)  ISO 105-E04 4-5
Ironing Fastness ISO 105-X11 4-5

Source: Data compiled from supplier technical information.[1]

Visualizations

Diagram 1: Exhaust Dyeing Workflow
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Caption: Workflow for exhaust dyeing of polyester microfiber.
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Diagram 2: Key Parameters in Polyester Microfiber Dyeing
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Caption: Interrelationship of key dyeing parameters.

Conclusion

The successful dyeing of polyester microfiber with Disperse Blue 284 hinges on a well-
controlled process. Adherence to the recommended pre-treatment, dyeing, and post-treatment
protocols is essential for achieving a high-quality, level, and fast coloration. The provided data
and workflows serve as a comprehensive guide for researchers and scientists in developing
and optimizing their dyeing procedures for polyester microfiber fabrics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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